Cas no 1361533-66-5 (2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1361533-66-5
• MF: C₁₄H₈Cl₃F₃O
• MW: 355.566931724548
• CID: 4991323
• Update Time: 2025-06-11

2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3O/c1-21-12-4-7(14(18,19)20)2-3-9(12)13-10(16)5-8(15)6-11(13)17/h2-6H,1H3
• InChI Key： UBOQALAQXREUNA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(C(F)(F)F)=CC=1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2

Additional information on 2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl

Introduction to 2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361533-66-5)

2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl, a compound with the CAS number 1361533-66-5, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, including a biphenyl core with multiple substituents such as methoxy, chloro, and trifluoromethyl groups. These functional groups contribute to its distinct chemical properties and potential applications in various scientific and industrial contexts.

The biphenyl core of 2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl is a fundamental structural motif found in many natural and synthetic compounds. The presence of multiple chloro and trifluoromethyl groups imparts significant electronic and steric effects, making this compound particularly interesting for studies in molecular recognition, materials science, and pharmaceutical research. The methoxy group further enhances the molecule's solubility and reactivity, making it a versatile building block for the synthesis of more complex molecules.

Recent advancements in the field have shed light on the potential applications of 2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl. For instance, studies have explored its use as an intermediate in the synthesis of novel pharmaceuticals. The compound's unique electronic properties make it an excellent candidate for the development of drugs targeting specific biological pathways. Research has shown that compounds with similar structural features can exhibit potent biological activities, including anti-inflammatory and anticancer properties.

In the realm of materials science, 2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl has been investigated for its potential use in the development of advanced materials. The combination of its chloro and trifluoromethyl groups can influence the material's thermal stability and mechanical properties. These characteristics are crucial for applications in electronics, coatings, and other high-performance materials. Additionally, the compound's ability to form stable complexes with various metal ions makes it a valuable precursor for the synthesis of coordination polymers and metal-organic frameworks (MOFs).

The synthesis of 2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl has been optimized through various methodologies. One common approach involves the coupling of substituted aryl halides using transition-metal-catalyzed cross-coupling reactions. These reactions are highly efficient and can be performed under mild conditions, making them suitable for large-scale production. The choice of catalyst and reaction conditions plays a crucial role in achieving high yields and purity levels.

In terms of safety and environmental impact, 2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl is generally considered to be stable under normal conditions. However, like many organic compounds with multiple functional groups, it should be handled with care to avoid exposure to skin or inhalation. Proper storage conditions and adherence to safety guidelines are essential to ensure safe handling and use.

The future prospects for 2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl are promising. Ongoing research is focused on expanding its applications in pharmaceuticals, materials science, and other areas. Collaborative efforts between chemists, biologists, and engineers are expected to lead to new discoveries and innovations that leverage the unique properties of this compound.

In conclusion, 2'-Methoxy-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361533-66-5) is a multifaceted compound with a wide range of potential applications. Its unique structural features make it a valuable tool for researchers across various disciplines. As new research continues to uncover its full potential, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.